Cas no 325977-95-5 (2,4-dimethoxy-N-[(2E)-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide)

• Product Name: 2,4-dimethoxy-N-[(2E)-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide
• CAS No: 325977-95-5
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 5811185
• PubChem ID: 4178456
• Update Time: 2025-05-28

2,4-dimethoxy-N-[(2E)-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide Chemical and Physical Properties

Names and Identifiers

• F0013-0179
• 2,4-dimethoxy-N-[(2E)-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide
• 325977-95-5
• SCHEMBL16078325
• Oprea1_479037
• HMS1412M09
• Z27854521
• (E)-2,4-dimethoxy-N-(4-(p-tolyl)thiazol-2(3H)-ylidene)benzamide
• AKOS001307122
• 2,4-dimethoxy-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• Oprea1_775806
• IDI1_008492
• IFLab1_000273
• AKOS024573941

• Inchi： 1S/C19H18N2O3S/c1-12-4-6-13(7-5-12)16-11-25-19(20-16)21-18(22)15-9-8-14(23-2)10-17(15)24-3/h4-11H,1-3H3,(H,20,21,22)
• InChI Key： TUIUPWCZDKSIDM-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N=C1NC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 354.10381361g/mol
• Monoisotopic Mass: 354.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.7Ų

Additional information on 2,4-dimethoxy-N-[(2E)-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide

Comprehensive Overview of 2,4-dimethoxy-N-[(2E)-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide (CAS No. 325977-95-5)

The compound 2,4-dimethoxy-N-[(2E)-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide (CAS No. 325977-95-5) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its complex nomenclature reflects its intricate molecular architecture, featuring a thiazole ring, dimethoxybenzamide moiety, and a 4-methylphenyl substituent. Researchers are increasingly exploring its potential applications, particularly in drug discovery and organic electronics, due to its promising physicochemical properties.

One of the most compelling aspects of 2,4-dimethoxy-N-[(2E)-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide is its role as a heterocyclic building block. Heterocycles like thiazoles are pivotal in pharmaceutical development, often serving as scaffolds for bioactive molecules. Recent studies highlight its potential as a kinase inhibitor or GPCR modulator, aligning with the growing demand for targeted therapies in oncology and neurology. Additionally, its electron-rich aromatic system makes it a candidate for organic semiconductors, a hot topic in sustainable energy research.

The synthesis of CAS No. 325977-95-5 typically involves multi-step organic reactions, including condensation and cyclization strategies. Optimizing its yield and purity is a key focus for chemists, especially given the rising interest in green chemistry and atom-efficient synthesis. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring reproducibility in research settings. These methodologies are frequently searched by professionals seeking protocols for heterocyclic compound analysis.

In the context of drug design, the 2,4-dimethoxybenzamide segment of this molecule is noteworthy. Methoxy groups often enhance lipophilicity and metabolic stability, critical factors in pharmacokinetics. This aligns with trending queries like "improving drug bioavailability" and "SAR of benzamide derivatives". Furthermore, the (2E)-configuration of the thiazole ring may influence molecular recognition, a topic explored in computational chemistry forums.

Beyond pharmaceuticals, 325977-95-5 has potential in agrochemicals and functional materials. Its photophysical properties are under investigation for applications in OLEDs or sensors, addressing the surge in demand for smart materials. Environmental scientists also examine its degradation pathways, reflecting broader concerns about chemical sustainability.

To conclude, 2,4-dimethoxy-N-[(2E)-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide exemplifies the convergence of synthetic chemistry and applied science. Its versatility across domains—from medicinal chemistry to material science—makes it a compelling subject for ongoing research. For those exploring high-value heterocycles or structure-activity relationships, this compound offers rich opportunities for innovation.